Cas no 2228119-48-8 (1-amino-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol)

• Product Name: 1-amino-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol
• CAS No: 2228119-48-8
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6359161
• PubChem ID: 165685955
• Update Time: 2025-09-28

1-amino-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol
• 2228119-48-8
• EN300-1732905

• Inchi： 1S/C11H15N3O/c12-7-8(15)5-6-11-13-9-3-1-2-4-10(9)14-11/h1-4,8,15H,5-7,12H2,(H,13,14)
• InChI Key： DDWRCDWFPLPKME-UHFFFAOYSA-N
• SMILES： OC(CN)CCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.9Ų

Additional information on 1-amino-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol

1-Amino-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol (CAS 2228119-48-8): A Versatile Chemical Building Block for Pharmaceutical and Material Science Applications

The compound 1-amino-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol (CAS 2228119-48-8) represents an intriguing molecular structure that has garnered significant attention in both pharmaceutical research and advanced material science. This benzimidazole derivative combines the unique electronic properties of the benzodiazole ring system with the versatile functionality of an amino alcohol moiety, making it a valuable intermediate for various synthetic applications.

From a structural perspective, 1-amino-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol features a benzimidazole core connected to a four-carbon chain bearing both hydroxyl and amino groups at the 2-position. This particular arrangement creates multiple sites for chemical modification, allowing researchers to develop targeted compounds with specific biological activities or material properties. The presence of both hydrogen bond donors and acceptors in the molecule contributes to its potential for forming stable intermolecular interactions, a feature particularly valuable in drug design and crystal engineering.

Recent studies have highlighted the growing importance of benzimidazole-containing compounds in medicinal chemistry, with particular focus on their role as kinase inhibitors and antimicrobial agents. The 1H-1,3-benzodiazol-2-yl moiety in CAS 2228119-48-8 has shown promise in the development of novel therapeutic agents targeting various disease pathways. Researchers are particularly interested in how modifications to the butanol side chain might influence the compound's bioavailability and target specificity.

In material science applications, the amino alcohol functionality of 1-amino-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol offers opportunities for creating novel polymers and coordination complexes. The compound's ability to serve as both a ligand and a building block has been explored in the development of advanced materials with potential applications in optoelectronics and catalysis. Recent publications have demonstrated its utility in creating metal-organic frameworks (MOFs) with interesting luminescent properties.

The synthesis of 1-amino-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol typically involves multi-step organic transformations starting from commercially available benzimidazole precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient catalytic methods and solvent systems to improve the sustainability of the production process. These advancements align with current industry trends toward environmentally friendly synthetic methodologies.

Analytical characterization of CAS 2228119-48-8 employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's purity and stability have been thoroughly investigated, with particular attention to storage conditions that prevent degradation. These studies have confirmed the robustness of the molecular structure under various environmental conditions, an important consideration for both research and industrial applications.

From a commercial perspective, the demand for specialized benzimidazole derivatives like 1-amino-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol has been steadily increasing. Pharmaceutical companies and research institutions seek high-quality batches of this compound for screening libraries and lead optimization programs. Suppliers have responded by developing scalable synthesis protocols and rigorous quality control measures to meet the needs of the scientific community.

Recent patent literature reveals growing interest in 1H-1,3-benzodiazol-2-yl containing compounds as potential therapeutic agents, with several applications citing structural analogs of CAS 2228119-48-8. These patents cover diverse therapeutic areas including antiviral, anticancer, and anti-inflammatory applications, demonstrating the broad utility of this chemical scaffold in drug discovery.

Safety evaluations of 1-amino-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol have been conducted according to standard protocols, with results indicating appropriate handling precautions for laboratory use. Researchers are advised to follow good laboratory practices when working with this compound, including proper personal protective equipment and ventilation. These precautions are typical for research chemicals of this nature and reflect standard safety protocols in chemical research.

The future outlook for 1-amino-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol appears promising, with potential applications expanding beyond its current uses. Ongoing research explores its incorporation into more complex molecular architectures and functional materials. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in both pharmaceutical development and advanced material design.

For researchers interested in working with CAS 2228119-48-8, several commercial sources provide this compound in various quantities and purity grades. The selection of appropriate suppliers should consider factors such as batch consistency, analytical documentation, and regulatory compliance. Many providers now offer custom synthesis services to meet specific research requirements for modified versions of this valuable chemical building block.

In conclusion, 1-amino-4-(1H-1,3-benzodiazol-2-yl)butan-2-ol represents a versatile and valuable compound in modern chemical research. Its unique structural features and multiple functional groups make it an attractive starting point for diverse applications ranging from drug discovery to advanced material development. As research continues to uncover new potential uses for this molecular scaffold, its importance in both academic and industrial settings is expected to grow significantly in the coming years.